Cas no 2694731-71-8 (Benzyl 3,3-dimethoxyazetidine-1-carboxylate)

• Product Name: Benzyl 3,3-dimethoxyazetidine-1-carboxylate
• CAS No: 2694731-71-8
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5612865
• PubChem ID: 165950114
• Update Time: 2025-10-24

Benzyl 3,3-dimethoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694731-71-8
• EN300-33050445
• benzyl 3,3-dimethoxyazetidine-1-carboxylate
• Benzyl 3,3-dimethoxyazetidine-1-carboxylate

• Inchi： 1S/C13H17NO4/c1-16-13(17-2)9-14(10-13)12(15)18-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： UFDMGWUIRMGRDD-UHFFFAOYSA-N
• SMILES： O(C)C1(CN(C(=O)OCC2C=CC=CC=2)C1)OC

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48Ų

Additional information on Benzyl 3,3-dimethoxyazetidine-1-carboxylate

Benzyl 3,3-dimethoxyazetidine-1-carboxylate (CAS No. 2694731-71-8): A Versatile Building Block in Organic Synthesis

Benzyl 3,3-dimethoxyazetidine-1-carboxylate (CAS No. 2694731-71-8) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This azetidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's unique 3,3-dimethoxyazetidine core structure makes it particularly valuable for medicinal chemistry applications. Researchers are increasingly interested in azetidine-containing compounds due to their potential to improve drug bioavailability and metabolic stability. The benzyl carboxylate protecting group in Benzyl 3,3-dimethoxyazetidine-1-carboxylate offers excellent synthetic flexibility, allowing for selective deprotection and further functionalization.

In recent years, the demand for small ring heterocycles like azetidines has surged, driven by the pharmaceutical industry's search for novel scaffolds that can address challenging biological targets. Benzyl 3,3-dimethoxyazetidine-1-carboxylate has emerged as a key building block in this context, particularly for the development of GPCR modulators and enzyme inhibitors.

The compound's dimethoxy substitution at the 3-position of the azetidine ring provides unique electronic and steric properties that can influence molecular recognition in biological systems. This feature has made 2694731-71-8 particularly valuable in the design of central nervous system (CNS) drugs, where precise control of molecular geometry is often crucial for blood-brain barrier penetration.

From a synthetic chemistry perspective, Benzyl 3,3-dimethoxyazetidine-1-carboxylate offers several advantages. The benzyl protecting group can be selectively removed under mild conditions, while the dimethoxyazetidine core remains stable to a wide range of reaction conditions. This stability makes it suitable for multi-step synthetic sequences common in drug discovery programs.

Recent publications have highlighted the use of CAS 2694731-71-8 in the synthesis of protease inhibitors and kinase modulators, two important classes of therapeutic agents. The compound's versatility is further demonstrated by its application in the preparation of chiral auxiliaries and ligands for asymmetric catalysis, areas of growing importance in green chemistry initiatives.

The pharmaceutical industry's increasing focus on ring-constrained analogs has boosted interest in azetidine derivatives like Benzyl 3,3-dimethoxyazetidine-1-carboxylate. Compared to their pyrrolidine and piperidine counterparts, azetidine-containing compounds often show improved physicochemical properties and target selectivity, making them attractive for lead optimization programs.

In the field of crop science, researchers have explored 2694731-71-8 as a precursor for novel plant growth regulators and pest control agents. The azetidine scaffold has shown promise in modulating plant hormone pathways, opening new possibilities for sustainable agriculture solutions.

Quality control of Benzyl 3,3-dimethoxyazetidine-1-carboxylate typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is critical for its applications in high-throughput screening and combinatorial chemistry, where consistent performance is essential.

As the chemical industry moves toward more sustainable practices, the efficient synthesis and application of Benzyl 3,3-dimethoxyazetidine-1-carboxylate continue to evolve. Recent advances in flow chemistry and catalytic processes have improved the production efficiency of this valuable intermediate, reducing waste and energy consumption.

The growing body of research on azetidine chemistry suggests that CAS 2694731-71-8 will remain an important tool for medicinal chemists and material scientists alike. Its unique combination of ring strain, electronic properties, and synthetic versatility positions it as a key player in the development of next-generation bioactive compounds.

For researchers working with Benzyl 3,3-dimethoxyazetidine-1-carboxylate, proper storage conditions are essential to maintain the compound's stability. Recommended practices include storage under inert atmosphere at low temperatures, protected from moisture and light to preserve its chemical integrity over time.

The commercial availability of 2694731-71-8 from specialized chemical suppliers has facilitated its adoption across various research fields. As demand grows for structurally diverse building blocks, compounds like Benzyl 3,3-dimethoxyazetidine-1-carboxylate are becoming increasingly important in both academic and industrial settings.

Future research directions for azetidine derivatives may explore their potential in material science applications, such as the development of novel polymers or coordination complexes. The unique geometry of the 3,3-dimethoxyazetidine ring could offer interesting properties for functional materials design.

In conclusion, Benzyl 3,3-dimethoxyazetidine-1-carboxylate (CAS No. 2694731-71-8) represents a valuable chemical intermediate with broad applications in pharmaceutical research, agrochemical development, and potentially materials science. Its unique structural features and synthetic flexibility ensure its continued relevance in cutting-edge chemical research across multiple disciplines.